Cas no 2227767-17-9 (tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate
• CAS No: 2227767-17-9
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 5813029
• PubChem ID: 165690201
• Update Time: 2025-06-13

tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate
• EN300-1889600
• tert-butyl N-{2-[(2S)-2-aminopropyl]-5-chlorophenyl}carbamate
• 2227767-17-9

• Inchi： 1S/C14H21ClN2O2/c1-9(16)7-10-5-6-11(15)8-12(10)17-13(18)19-14(2,3)4/h5-6,8-9H,7,16H2,1-4H3,(H,17,18)/t9-/m0/s1
• InChI Key： PSJAXIQYABPJLC-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C[C@H](C)N

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate

Introduction to tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate (CAS No. 2227767-17-9)

tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate (CAS No. 2227767-17-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative characterized by its unique structural features and potential biological activities. The compound's structure includes a tert-butyl group, an amino-functionalized propyl chain, and a 5-chlorophenyl moiety, which collectively contribute to its distinct chemical and biological properties.

The synthesis of tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate typically involves multi-step organic reactions, including the formation of the tert-butyl carbamate moiety and the introduction of the amino-functionalized propyl chain. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate specific biological pathways and receptors, making it a valuable candidate for further exploration in therapeutic applications.

One of the key areas of research involving tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders, neurodegenerative conditions, and cardiovascular diseases. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate has also shown neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and cell death. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, thereby preserving neuronal integrity and function. These findings suggest that tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic profile of tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate is another important aspect of its evaluation as a potential drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross the blood-brain barrier, which is essential for its neuroprotective effects. Additionally, the compound demonstrates low toxicity and high stability under physiological conditions, further supporting its suitability for therapeutic applications.

In conclusion, tert-butyl N-{2-(2S)-2-aminopropyl-5-chlorophenyl}carbamate (CAS No. 2227767-17-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in the development of novel therapeutic agents. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.